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Compound of Interest

Compound Name: rac Mivacurium Chloride-13C4

Cat. No.: B1151644

Executive Summary & Chemical Architecture

Subject:rac-Mivacurium Chloride-13C4 Role: Stable Isotope Internal Standard (I1S) Parent
Compound Class: Bis-benzylisoquinolinium Neuromuscular Blocking Agent

This guide serves as an advanced technical manual and safety dossier for rac-Mivacurium
Chloride-13C4. Unlike standard clinical formulations, this isotope-labeled variant is a precision
tool used exclusively in bioanalytical settings (LC-MS/MS) to quantify Mivacurium levels in
biological matrices.

Isotopic Architecture & Identity

The "13C4" designation indicates that four specific carbon atoms within the
benzylisoquinolinium structure have been replaced with Carbon-13 stable isotopes. This
modification creates a mass shift (+4 Da) relative to the unlabeled drug, allowing mass
spectrometers to distinguish the Internal Standard (I1S) from the analyte while maintaining
identical chromatographic retention and ionization properties.
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Property Specification
Chemical Name rac-Mivacurium Chloride-13C4
Parent CAS 106861-44-3 (Unlabeled)
Isotope CAS N/A (Supplier Specific)

] ~1104.14 g/mol (varies by specific labeling
Molecular Weight .

position)

Appearance White to Off-White Solid

) rac (Mixture of stereoisomers: trans-trans, cis-
Stereochemistry is-ci)
trans, cis-cis

Application LC-MS/MS Internal Standard (Quantification)

Hazard Identification & Toxicological Mechanism

SIGNAL WORD: DANGER

While this compound is used in microgram quantities in the lab, its pharmacological potency
remains intact. Mivacurium is a non-depolarizing neuromuscular blocking agent.[1][2][3][4][5]
Accidental exposure does not cause sedation or analgesia; it causes paralysis of skeletal
muscles, including the diaphragm, leading to respiratory arrest while the victim remains fully
conscious.

Mechanism of Action (The Hazard Source)

Mivacurium acts as a competitive antagonist at the nicotinic acetylcholine receptors (nAChR)
on the motor endplate.[1][2][6] Unlike succinylcholine (a depolarizing agent), Mivacurium binds
to the receptor without activating it, effectively "capping” the receptor and preventing
Acetylcholine (ACh) from binding.[6]
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Figure 1. Competitive antagonism mechanism.[2][6][7][8] Mivacurium binds to nAChRs,
preventing depolarization and leading to respiratory paralysis.

Hazard Statements (GHS)[10][11]

e H301: Toxic if swallowed.[9]
e H311: Toxic in contact with skin.[9]
o H331: Toxic if inhaled.[9]

e Note: In a powder form, the risk of inhalation is the most critical laboratory hazard.

Comprehensive Safety & Handling Protocol
Engineering Controls (Primary Barrier)

o Containment: All weighing and solubilization must occur within a certified Chemical Fume

Hood or a Glove Box.

 Static Control: As a chloride salt, the powder may be electrostatic. Use an anti-static gun or
ionizer during weighing to prevent particle dispersal.

Personal Protective Equipment (PPE)

o Respiratory: If working outside a hood (not recommended), a NIOSH-approved P100
particulate respirator is required.

» Skin: Double-gloving with Nitrile gloves is standard. Mivacurium is hydrophilic, but high
concentrations can penetrate compromised skin.
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o Eyes: Chemical safety goggles.

Emergency Response: Respiratory Arrest

If a researcher is exposed (inhalation/injection) and exhibits signs of muscle weakness or
difficulty breathing:

o Call Emergency Services (911/EMS) immediately. State that the victim has been exposed to
a "Neuromuscular Blocking Agent."

» Ventilation is Priority: The victim will stop breathing but the heart will continue to beat initially.
Artificial respiration (Bag-Valve-Mask) is the only immediate life-saving measure.

e Do NOT wait for antidotes: While cholinesterase inhibitors (e.g., Neostigmine) are clinical
reversal agents, they require expert titration and are not first-line lab first aid.

Analytical Application: Internal Standard Protocol

The utility of rac-Mivacurium Chloride-13C4 lies in its ability to correct for matrix effects and
recovery losses during LC-MS/MS analysis.

Stock Solution Preparation

e Solvent: Water or Methanol/Water (50:50). Mivacurium is a bis-quaternary ammonium salt
and is highly water-soluble.

o Storage: Store stock solutions at -20°C. Avoid repeated freeze-thaw cycles which can
degrade the ester linkages (hydrolysis).

e pH Sensitivity: Mivacurium is an ester; it is unstable in alkaline conditions. Maintain pH < 6.0
for stability.

Experimental Workflow

The following workflow illustrates the integration of the IS into a bioanalytical extraction (e.qg.,
Protein Precipitation).
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Figure 2: Bioanalytical workflow. The 13C4-labeled IS is spiked early to track extraction
efficiency and ionization suppression.

Mass Spectrometry Transitions

When setting up the MRM (Multiple Reaction Monitoring), anticipate the mass shift.
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o Parent (Unlabeled): Precursor M+ -> Product lon.
e |S (13C4): Precursor (M+4) -> Product lon (M+4 or M depending on fragmentation).
o Note: Mivacurium is a divalent cation (

) in solution but often detected as singly charged species or doubly charged species
depending on pH and source conditions. Ensure you are tracking the correct charge state.[5]

Storage and Stability

e Solid State: Store at -20°C (long term) or 2-8°C (short term). Protect from light and moisture
(hygroscopic).

 In Solution: Stable for 1 month at -20°C in acidic/neutral aqueous buffers.

o Degradation: Susceptible to hydrolysis of the ester bonds (enzymatic in plasma, chemical in
high pH buffers) and Hofmann elimination at high pH/temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Safety & Application of rac-Mivacurium
Chloride-13C4]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1151644+#safety-data-sheet-sds-for-rac-mivacurium-
chloride-13c4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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